molecular formula C10H10N2O2 B8315817 3-benzyl-4-methyl-1,2,4-oxadiazol-5(4H)-one

3-benzyl-4-methyl-1,2,4-oxadiazol-5(4H)-one

Cat. No.: B8315817
M. Wt: 190.20 g/mol
InChI Key: PEADFXIZRFVTIP-UHFFFAOYSA-N
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Description

3-benzyl-4-methyl-1,2,4-oxadiazol-5(4H)-one is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2O2

Molecular Weight

190.20 g/mol

IUPAC Name

3-benzyl-4-methyl-1,2,4-oxadiazol-5-one

InChI

InChI=1S/C10H10N2O2/c1-12-9(11-14-10(12)13)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3

InChI Key

PEADFXIZRFVTIP-UHFFFAOYSA-N

Canonical SMILES

CN1C(=NOC1=O)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

35.2 g. (0.2 moles) of 3-(phenylmethyl)-1,2,4-oxadiazol-5(4H)-one obtained in Example 1 (a) are dissolved in 100 ml of methanol and 110 ml. (0.22 moles) of 2N sodium methylate solution are added. The solution is evaporated to dryness and the residue is dissolved in 200 ml. of anhydrous dimethylformamide. 35.5 g. (0.25 moles) of methyl iodide are added dropwise while cooling with ice water and stirring. The reaction mixture warms slightly and is stirred overnight at room temperature. The reaction mixture is concentrated and the residue is treated with water and acidified with 2N hydrochloric acid. The crystals are filtered under suction, triturated with sodium bicarbonate solution while still moist, again filtered under suction, and washed with water. 33.6 g. of 4-methyl-3-(phenylmethyl)-1,2,4-oxadiazol-5(4H)-one are obtained, m.p. 105°-107°. After recrystallizing twice from isopropanol the m.p. is 110°-112°.
Quantity
0.2 mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
sodium methylate
Quantity
0.22 mol
Type
reactant
Reaction Step Two
Quantity
0.25 mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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